N-[1-(2,5-dimethylphenyl)ethyl]-N'-phenylthiourea
Overview
Description
N-[1-(2,5-dimethylphenyl)ethyl]-N'-phenylthiourea, also known as PTU, is a thiourea derivative that has been widely used in scientific research due to its unique properties. PTU is a white crystalline powder that is soluble in organic solvents such as ethanol and acetone. It has been used as a tool compound in various fields of research, including biochemistry, pharmacology, and toxicology.
Mechanism of Action
N-[1-(2,5-dimethylphenyl)ethyl]-N'-phenylthiourea inhibits the enzyme thyroperoxidase by binding to the active site of the enzyme and preventing the oxidation of iodide to iodine. This results in the inhibition of thyroid hormone synthesis and secretion. This compound also inhibits the conversion of thyroxine (T4) to triiodothyronine (T3) by inhibiting the enzyme 5'-deiodinase.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been demonstrated to reduce the levels of thyroid hormones in the blood, leading to hypothyroidism. This compound has also been shown to reduce the metabolic rate, body temperature, and oxygen consumption in animals. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
N-[1-(2,5-dimethylphenyl)ethyl]-N'-phenylthiourea has several advantages as a tool compound in scientific research. It is a potent and selective inhibitor of thyroperoxidase, making it a valuable tool for studying the role of thyroid hormones in various physiological processes. This compound is also relatively stable and can be easily synthesized in the laboratory. However, this compound has some limitations, including its potential toxicity and the fact that it may not accurately reflect the effects of thyroid hormone deficiency in humans.
Future Directions
There are several future directions for research involving N-[1-(2,5-dimethylphenyl)ethyl]-N'-phenylthiourea. One area of interest is the development of new thyroperoxidase inhibitors with improved selectivity and reduced toxicity. Another area of interest is the study of the effects of this compound on other physiological processes, such as the immune system and the nervous system. Additionally, this compound may have potential therapeutic applications in the treatment of autoimmune diseases and cancer.
Scientific Research Applications
N-[1-(2,5-dimethylphenyl)ethyl]-N'-phenylthiourea has been extensively used in scientific research as a pharmacological tool to inhibit thyroid hormone synthesis. It has been shown to inhibit the enzyme thyroperoxidase, which is responsible for iodination and coupling of thyroid hormones. This compound is also used to study the role of thyroid hormones in various physiological processes, such as development, metabolism, and thermogenesis.
properties
IUPAC Name |
1-[1-(2,5-dimethylphenyl)ethyl]-3-phenylthiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2S/c1-12-9-10-13(2)16(11-12)14(3)18-17(20)19-15-7-5-4-6-8-15/h4-11,14H,1-3H3,(H2,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGJKOEHRVJJJAG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C(C)NC(=S)NC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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